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Compound of Interest

Compound Name:
2-[3-(Propan-2-yl)phenoxy]acetic

acid

CAS No.: 1878-52-0

Cat. No.: B3048947

Get Quote

Identity, Synthesis, and Pharmacophore Analysis for Lead Optimization

Executive Summary
2-[3-(Propan-2-yl)phenoxy]acetic acid (CAS: 1878-52-0), also known as (3-

isopropylphenoxy)acetic acid, represents a canonical scaffold in medicinal chemistry, primarily

utilized as a lipophilic probe in Quantitative Structure-Activity Relationship (QSAR) studies and

as a precursor in the development of peroxisome proliferator-activated receptor (PPAR)

agonists.

While not a marketed therapeutic itself, its structural motifs—specifically the meta-substituted

phenoxyacetic acid core—form the pharmacophore basis for the fibrate class of lipid-lowering

agents (e.g., clofibrate, fenofibrate). This guide analyzes its utility as a chemical biology tool to

calibrate lipophilicity (

constants) and illustrates the critical metabolic liabilities that necessitate structural modification
(e.g.,
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-methylation) for clinical efficacy.

Chemical Identity & Physicochemical Profile
This compound serves as a benchmark for evaluating the contribution of branched alkyl

substituents to overall molecular lipophilicity.

Property Value Notes

IUPAC Name
2-[3-(Propan-2-

yl)phenoxy]acetic acid

Common Synonyms
(3-Isopropylphenoxy)acetic

acid; 3-IPAA

CAS Registry 1878-52-0

Molecular Formula

C

H

O

Molecular Weight 194.23 g/mol

LogP (Exp) ~2.7

Ideal range for oral

bioavailability (Lipinski's Rule

of 5).

Hansch

Value

1.30 (for 3-

Pr group)

Critical QSAR parameter;

demonstrates branching effect

on hydrophobicity [1].

pKa ~3.1 - 3.5
Carboxylic acid moiety; ionized

at physiological pH.

Physical State
White to off-white crystalline

solid

Structural Analysis & SAR Logic
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The utility of 2-[3-(propan-2-yl)phenoxy]acetic acid lies in its role as a "parent" structure for

understanding metabolic stability in drug design.

The Fibrate Pharmacophore Evolution
The phenoxyacetic acid headgroup is a known ligand for PPAR

. However, the unsubstituted methylene group (

-carbon) in this compound renders it susceptible to rapid metabolic degradation via

-oxidation.

Key Insight: Successful drugs in this class (e.g., Ciprofibrate) introduce a gem-dimethyl group

at the

-position to block this metabolic pathway, converting the acetic acid tail into an isobutyric acid
tail.
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Figure 1: Structural evolution from the base scaffold to metabolically stable fibrate drugs.

Synthesis Protocol
Methodology: Williamson Ether Synthesis Scale: Laboratory (10–50 mmol) Rationale: This

route utilizes readily available starting materials and avoids complex protection/deprotection

steps. The use of a mild base (K

CO

) in a polar aprotic solvent (DMF or Acetone) minimizes side reactions like ester hydrolysis or
Claisen condensation.
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Reagents & Materials
Substrate: 3-Isopropylphenol (1.0 eq)

Alkylation Agent: Ethyl chloroacetate or Chloroacetic acid (1.1 eq)

Note: Using the ethyl ester improves solubility and yield; requires subsequent hydrolysis.

Base: Potassium Carbonate (K

CO

), anhydrous (2.0 eq)

Solvent: Acetone (reflux) or DMF (80°C)

Catalyst: Potassium Iodide (KI) (0.1 eq) – Finkelstein condition to accelerate reaction.

Step-by-Step Procedure
Nucleophile Formation:

Charge a round-bottom flask with 3-isopropylphenol (13.6 g, 100 mmol) and anhydrous

Acetone (150 mL).

Add K

CO

(27.6 g, 200 mmol) in one portion.

Stir at room temperature for 30 minutes to facilitate phenoxide formation.

Alkylation:

Add Ethyl chloroacetate (13.5 g, 110 mmol) and KI (1.6 g, 10 mmol).

Heat the mixture to reflux (approx. 56°C) for 6–8 hours.
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In-Process Control (IPC): Monitor by TLC (Hexane:EtOAc 8:2). Disappearance of phenol

indicates completion.

Workup (Ester Intermediate):

Filter off inorganic salts.

Concentrate the filtrate in vacuo.

Dissolve residue in EtOAc, wash with 1N NaOH (to remove unreacted phenol), water, and

brine.

Dry over Na

SO

and concentrate.

Hydrolysis (Ester to Acid):

Dissolve the crude ester in Ethanol (50 mL).

Add 10% NaOH solution (50 mL).

Stir at room temperature for 2 hours.

Acidify with 1N HCl to pH ~2. The product, 2-[3-(propan-2-yl)phenoxy]acetic acid, will

precipitate.

Purification:

Recrystallize from Ethanol/Water or Hexane/EtOAc.

Yield Target: >85%.
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Figure 2: Williamson ether synthesis pathway via ester intermediate.

Analytical Profiling & Quality Control
For research applications, purity must be confirmed to rule out isomeric impurities (e.g., 2-

isopropyl or 4-isopropyl isomers) which have vastly different biological activities.

HPLC Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase:
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A: 0.1% Formic Acid in Water.

B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV @ 270 nm (Phenoxy absorption).

Retention Time: Predicted ~8.5 min (due to moderate lipophilicity).

NMR Characterization (Predicted)
1H NMR (DMSO-d6, 400 MHz):

12.9 (s, 1H, -COOH)

7.2 - 6.7 (m, 4H, Ar-H)

4.6 (s, 2H, -O-CH

-COOH)

2.8 (sept, 1H, -CH(CH

)

)

1.2 (d, 6H, -CH(CH

)

)

Biological Context & Safety
Mechanism of Action (PPAR Agonism)
Phenoxyacetic acids mimic endogenous fatty acids. This compound binds to the Peroxisome

Proliferator-Activated Receptor alpha (PPAR

), a nuclear transcription factor regulating lipid metabolism.
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Binding Mode: The carboxylic acid headgroup forms hydrogen bonds with Tyr464 and

Tyr314 in the PPAR

ligand-binding domain. The 3-isopropyl group occupies the hydrophobic pocket, contributing
to binding affinity via van der Waals interactions.

Toxicology Note
Researchers must handle this compound with care. Structurally related phenoxyacetic acids

(e.g., 2,4-D) are potent auxins (plant growth regulators) and can exhibit off-target toxicity in

mammalian systems at high doses.

GHS Classification: H302 (Harmful if swallowed), H319 (Causes serious eye irritation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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